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Compound of Interest

Compound Name: Protonstatin-1

CAS No.: 521972-99-6

Cat. No.: B6307382

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Protonstatin-1 (PS-1) is a potent and selective small-molecule inhibitor of the plasma

membrane (PM) H+-ATPase.[1][2] It functions by interacting with the central loop of the PM H+-

ATPase, which impedes the pump's activity.[1][2][3] This inhibition disrupts the proton gradient

across the cell membrane, making PS-1 a valuable tool for studying processes dependent on

this gradient, such as auxin transport in plants. These application notes provide detailed

protocols for the preparation, storage, and a common experimental use of Protonstatin-1
solutions.

Solution Preparation and Storage
Solubility and Stock Solution Preparation
Protonstatin-1 is readily soluble in Dimethyl Sulfoxide (DMSO). To avoid repeated freeze-thaw

cycles that can lead to product inactivation, it is highly recommended to prepare a concentrated

stock solution, aliquot it into single-use volumes, and store it at low temperatures.

Table 1: Preparation of Protonstatin-1 Stock Solutions in DMSO
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Desired Stock
Concentration

Mass of Protonstatin-1 (for
1 mL)

Volume of DMSO

1 mM 0.211 mg 1 mL

5 mM 1.055 mg 1 mL

10 mM 2.11 mg 1 mL

Note: The molecular weight of Protonstatin-1 is assumed to be approximately 211.24 g/mol for

these calculations.

Protocol for Preparing a 10 mM Stock Solution
Equilibration: Allow the vial of solid Protonstatin-1 to reach room temperature for at least 60

minutes before opening.

Weighing: Carefully weigh out the required amount of Protonstatin-1 powder in a sterile

microcentrifuge tube.

Dissolving: Add the appropriate volume of high-purity DMSO to the tube. For example, add 1

mL of DMSO to 2.11 mg of Protonstatin-1 to make a 10 mM stock solution.

Vortexing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming may be applied if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed vials.

Storage: Store the aliquots as recommended in the storage section below.

Storage and Stability
Proper storage is critical to maintain the activity of Protonstatin-1.

Table 2: Recommended Storage Conditions
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Form
Storage
Temperature

Shelf Life Recommendations

Solid
As stated on the

product vial
Up to 6 months

Keep vial tightly

sealed.

Stock Solution (in

DMSO)
-20°C Up to 1 month Use within one month.

-80°C Up to 6 months
Recommended for

long-term storage.

Note: For experimental use, the working solution should be prepared fresh from the stock

solution on the day of the experiment.

Mechanism of Action: Inhibition of Auxin Transport
Protonstatin-1 inhibits the PM H+-ATPase, which is essential for establishing the proton

gradient required for the chemiosmotic model of polar auxin transport. The transmembrane

protein kinase TMK is known to phosphorylate and activate the PM H+-ATPase. By inhibiting

the pump, PS-1 effectively blocks both the diffusion and active transport of the plant hormone

auxin (indole-3-acetic acid, IAA), thereby disrupting auxin-regulated growth and development.

Caption: Protonstatin-1 inhibits the PM H+-ATPase, disrupting auxin transport.

Application Protocol: In Vitro Auxin Uptake Assay
This protocol is adapted from methods used to assess the effect of Protonstatin-1 on auxin

uptake in Arabidopsis thaliana roots.

Materials and Reagents
Arabidopsis thaliana seedlings (e.g., 7-day-old)

Protonstatin-1 stock solution (e.g., 10 mM in DMSO)

³H-labeled IAA (Tritiated Indole-3-acetic acid)

Unlabeled IAA
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Sucrose

Sodium Phosphate buffer (e.g., 5 mM, pH 6.0)

DMSO (for control)

Scintillation vials and scintillation fluid

Shaker

Experimental Workflow Diagram
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Analyze Data
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End
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Caption: Workflow for the in vitro auxin uptake inhibition assay.

Step-by-Step Procedure
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Prepare Assay Buffer: Prepare a buffer solution containing 5 nM ³H-labeled IAA, 1 µM

unlabeled IAA, 1% (w/v) sucrose, and 5 mM sodium phosphate, adjusted to pH 6.0.

Prepare Treatment Solutions:

For the experimental groups, dilute the Protonstatin-1 stock solution into the assay buffer

to achieve the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM).

For the control group, add the same volume of DMSO as used for the highest PS-1

concentration to the assay buffer (e.g., 0.1% v/v).

Seedling Preparation: Excise the apical segments (e.g., 5 mm long) from the roots of 7-day-

old Arabidopsis seedlings.

Incubation: Place approximately 10 root segments into a microcentrifuge tube containing 25

µL of the appropriate treatment or control solution.

Shaking: Incubate the tubes for 2 hours at room temperature with gentle shaking (e.g., 100

rpm/min).

Washing: After incubation, carefully remove the treatment solution and wash the root

segments with fresh, cold assay buffer (without radiolabel or inhibitor) to remove any

externally bound ³H-IAA.

Measurement: Transfer the washed root segments to a scintillation vial, add scintillation fluid,

and measure the amount of incorporated ³H-IAA using a scintillation counter.

Data Analysis: The amount of radioactivity measured is proportional to the auxin uptake.

Compare the results from the Protonstatin-1 treated groups to the DMSO control to

determine the inhibitory effect. Data can be expressed as a percentage of the control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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